Cas no 31501-11-8 (cis-3-Hexenyl caproate)

• Product Name: cis-3-Hexenyl caproate
• CAS No: 31501-11-8
• MF: C₁₂H₂₂O₂
• MW: 198.301884174347
• MDL: MFCD00036552
• CID: 53757
• PubChem ID: 87565970
• Update Time: 2025-10-29

cis-3-Hexenyl caproate Chemical and Physical Properties

Names and Identifiers

• cis-3-Hexenyl caproate
• (Z)-Hex-3-enyl hexanoate
• (cis)-3-Hexenyl hexanoate
• cis-3-Hexen-1-yl Hexanoate
• (Z)-3-hexen-1-yl caproate
• (Z)-3-hexenyl hexanoate
• Cis-Hex-3-Enyl Hexanoate
• 3-hexenylbutyrate
• C3 HEXENYL BUTYRATE
• cis-3-hexene-1-ol n-butyrate
• cis-3-hexenyl butanoate
• cis-3-hexenyl hexanoate
• cis-3-hexenyl n-butyrate
• FEMA 3403
• HEX-3-ENYL BUTYRATE
• Hexanoic Acid cis-3-Hexen-1-yl Ester
• HEXENYL-CIS-3-BUTYRATE
• Leaf butyrate
• cis-3-Hexenylhexanoate

• MDL： MFCD00036552
• Inchi： 1S/C12H22O2/c1-3-5-7-9-11-14-12(13)10-8-6-4-2/h5,7H,3-4,6,8-11H2,1-2H3/b7-5-
• InChI Key： RGACQXBDYBCJCY-ALCCZGGFSA-N
• SMILES： CCCCCC(OCC/C=C\CC)=O

Computed Properties

• Exact Mass: 198.16200
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Colorless to yellowish liquid, with strong diffuse fruit green aroma and pear like taste
• Density: 0.880(lit.)
• Melting Point: 17.88°C (estimate)
• Boiling Point: 115 ℃/15 mmHg(lit.)
• Flash Point: 220 °F
• Refractive Index: n20/D 1.473(lit.)
• PSA: 26.30000
• LogP: 3.46620
• FEMA: 3403 | CIS-3-HEXENYL HEXANOATE
• Solubility: Soluble in ethanol, propylene glycol and most non-volatile oils, insoluble in water

cis-3-Hexenyl caproate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• RTECS：MO8380000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：26-36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on cis-3-Hexenyl caproate

Cis-3-Hexenyl Caproate: A Comprehensive Overview

Cis-3-Hexenyl Caproate, also known by its CAS number 31501-11-8, is a fascinating compound that has garnered significant attention in the fields of chemistry, food science, and fragrance technology. This compound is a type of ester, specifically formed from the reaction of cis-3-hexenol and caproic acid. Its unique structure and properties make it a valuable ingredient in various applications, particularly in the creation of natural and artificial fragrances.

The chemical structure of cis-3-hexenyl caproate is characterized by a six-carbon chain with a double bond at the 3rd position, which contributes to its distinct aroma profile. This compound is often associated with fresh, floral, and slightly fruity notes, making it a popular choice in perfumery and flavoring agents. Recent studies have highlighted its potential as a sustainable alternative to synthetic fragrances, aligning with the growing demand for eco-friendly products in the market.

One of the most notable aspects of cis-3-hexenyl caproate is its role in food science. It is commonly used as a flavor enhancer in various food products, including beverages, confectioneries, and snacks. Its ability to mimic natural fruit aromas has made it a preferred ingredient for manufacturers aiming to create authentic-tasting products without relying on artificial additives. Moreover, research has shown that this compound can enhance the sensory experience of food by improving both aroma and taste perception.

In the fragrance industry, cis-3-hexenyl caproate is valued for its versatility. It can be blended with other compounds to create complex and appealing scents for personal care products such as perfumes, lotions, and candles. Its subtle floral undertones make it suitable for both masculine and feminine fragrances, offering a wide range of applications in cosmetic formulations.

Recent advancements in analytical chemistry have enabled scientists to better understand the synthesis and stability of cis-3-hexenyl caproate. For instance, studies have explored the use of enzymatic methods to produce this compound more efficiently, reducing production costs and environmental impact. Additionally, research into its degradation pathways has provided insights into its safety profile, reassuring regulators and consumers about its suitability for use in consumer products.

The demand for cis-3-hexenyl caproate has been steadily increasing due to its compatibility with natural product trends. As consumers become more conscious about the ingredients they use, compounds like this one offer a bridge between nature-inspired scents and modern manufacturing processes. Its ability to maintain stability under various conditions also makes it an ideal choice for long-lasting fragrance applications.

In conclusion, cis-3-hexenyl caproate (CAS No: 31501-11-8) stands out as a versatile and valuable compound with diverse applications across multiple industries. Its unique aromatic properties, coupled with advancements in production techniques, ensure that it will remain a key ingredient in the development of natural fragrances and flavors. As research continues to uncover new possibilities for this compound, its role in creating innovative products will undoubtedly expand further.